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Introduction

Olivine, a magnesium iron silicate [(Mg,Fe)2SiOa4], is a naturally abundant mineral that holds
significant promise for carbon dioxide (COz) mineralization technologies.[1][2][3][4] This
process, also known as mineral carbonation, mimics natural weathering to convert gaseous
CO:z2 into solid, stable carbonate minerals, offering a permanent and environmentally benign
carbon storage solution.[1][2][5] These application notes provide an overview of the principles,
experimental protocols, and key data associated with the use of olivine for CO2 sequestration.

The fundamental reaction involves the dissolution of olivine in an aqueous environment,
releasing magnesium and iron ions, which then react with dissolved COz2 (in the form of
carbonate or bicarbonate ions) to precipitate as stable carbonates, primarily magnesite

(MgCO0:s).[2][6] The overall simplified chemical reaction is as follows:

(Mg,Fe)2SiO4 + 2C0O2 - 2(Mg,Fe)COs + SiO2

The efficiency of this process is influenced by several factors, including temperature, CO2
pressure, olivine particle size, and the presence of additives.[4][7] Research has focused on
optimizing these parameters to enhance the reaction kinetics, which are notoriously slow under
ambient conditions.[7]
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The following tables summarize quantitative data from various studies on olivine carbonation,
providing a comparative overview of experimental conditions and outcomes.

Table 1: Influence of Temperature and Pressure on Olivine Carbonation

Temperature CO:2 Partial . . Conversion
Reaction Time L Reference

(°C) Pressure (bar) Efficiency (%)
185 13.5- 150 1 - 24 hours Up to 90% [8]
175 100 Not specified Up to 30% [5]

Several 10s to a Measurable COz2
50 - 200 Hours to weeks ) 9]

few 100s consumption

Rate constants

90 - 150 Not specified Not specified ) [10]
determined
>80% with

175 34.5 Up to 8 hours - [8]
additives

Table 2: Effect of Particle Size and Additives on Olivine Carbonation
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CO2
Particle . Temperatur o
. Additives Pressure Key Finding Reference
Size e (°C)
(bar)
) Additives
Sodium
) enhance
Narrowly bicarbonate, N ] ]
) ) Not specified <45 dissolution [7]
sized Sodium
) and
chloride C
precipitation
NacCl
concentration
38-75 pum 0.5 M NacCl 50 100 affects [11]
dissolution
rate
0.64M 81%
NaHCOs, 0.5 conversion in
120 um M Oxalic 95 Not specified 3 hours [12]
acid, 0.01 M (indirect
Ascorbic acid process)
Optimum
1 M NacCl,
- B conditions for
Not specified 0.64 M 185 Not specified [5]
agueous
NaHCOs _
carbonation

Experimental Protocols

This section details generalized protocols for conducting olivine carbonation experiments,

based on methodologies reported in the literature.

Protocol 1: Aqueous Mineral Carbonation in a Batch

Reactor

Objective: To evaluate the CO2 sequestration efficiency of olivine under controlled temperature

and pressure in an aqueous solution.
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Materials:

High-grade natural olivine, ground and sieved to the desired particle size (e.g., 38-75 um).
[11]

Deionized water.

High-purity COa.

Additives such as sodium bicarbonate (NaHCOs) and sodium chloride (NaCl) (optional).[7]

High-pressure, high-temperature batch reactor (e.g., Parr autoclave).[8]

Procedure:

Sample Preparation: Wash the sieved olivine with a suitable solvent (e.g., methanol) to
remove fine particles and dry thoroughly.[11]

o Reactor Loading: Add a known mass of the prepared olivine and a specific volume of
deionized water (and any additives) to the reactor vessel. A typical solid-to-liquid ratio is 1:10
to 1:20 by mass.

e Sealing and Purging: Seal the reactor and purge with N2 or CO2 gas to remove air.

o Pressurization and Heating: Pressurize the reactor with COz2 to the desired partial pressure
and heat to the target reaction temperature.[8]

o Reaction: Maintain the reaction conditions for the specified duration (e.g., 1 to 24 hours),
with or without stirring.

o Cooling and Depressurization: At the end of the reaction period, cool the reactor to room
temperature and slowly depressurize.

o Sample Collection: Collect the solid and liquid phases for analysis.

e Analysis:
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o Solids: Analyze the solid products using X-ray diffraction (XRD) to identify mineral phases
(e.g., magnesite, silica).[6] Use thermogravimetric analysis (TGA) to quantify the amount
of carbonate formed.[12] Scanning electron microscopy (SEM) can be used to observe
morphological changes.[6]

o Liquids: Analyze the aqueous solution for dissolved Mg, Fe, and Si concentrations using
inductively coupled plasma-mass spectrometry (ICP-MS) or atomic absorption
spectroscopy (AAS) to determine the extent of olivine dissolution.

Protocol 2: Mechanochemically Assisted Mineral
Carbonation

Objective: To investigate the effect of mechanical activation on the direct gas-solid carbonation
of olivine.

Materials:

Commercial-grade olivine.

High-energy ball mill reactor equipped with gas transfer lines.

CO2/N2 gas mixture.

Gas chromatograph (GC) for outlet gas analysis.[13]

Procedure:

Reactor Setup: Place a known mass of olivine and milling balls into the reactor chamber.

Gas Flow: Introduce a continuous flow of the CO2/N2 mixture into the reactor at a controlled

flow rate.

Milling: Start the mechanical milling at a specific rotational frequency.[13]

Reaction Monitoring: Continuously monitor the composition of the outlet gas using a GC to
determine the CO:z conversion.
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o Sample Analysis: After a set duration, stop the milling and gas flow. Analyze the solid sample
using powder X-ray diffraction (P-XRD) and Fourier-transform infrared spectroscopy (FT-IR)
to characterize the structural and phase evolution of the olivine and the formation of
carbonate products.[13]

Mandatory Visualization

The following diagrams illustrate the key pathways and workflows in olivine-based CO:
mineralization.
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Caption: Chemical reaction pathway for aqueous olivine carbonation.
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Caption: Experimental workflow for aqueous olivine carbonation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1261499?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

